Cas no 55436-41-4 (Piperazine,1,4-bis(1,3-benzodioxol-5-ylmethyl)-)

Piperazine,1,4-bis(1,3-benzodioxol-5-ylmethyl)- structure
55436-41-4 structure
Product Name:Piperazine,1,4-bis(1,3-benzodioxol-5-ylmethyl)-
CAS No:55436-41-4
MF:C20H22N2O4
MW:354.399685382843
CID:375588
PubChem ID:96702
Update Time:2025-04-19

Piperazine,1,4-bis(1,3-benzodioxol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1,4-bis(1,3-benzodioxol-5-ylmethyl)-
    • 1,4-bis(1,3-benzodioxol-5-ylmethyl)piperazine
    • 1,4-bis(benzo[1,3]dioxol-5-ylmethyl)piperazine
    • 1,4-bis-(3,4-methylenedioxybenzyl) piperazine
    • 1,4-bis-(3',4'-methylenedioxybenzyl)-piperazine
    • 1,4-bis-benzo[1,3]dioxol-5-ylmethyl-piperazine
    • 1,4-bis-piperonylpiperazine
    • AC1Q6ZYF
    • BRN 0900168
    • NCIOpen2_009473
    • NSC87032
    • Oprea1_179729
    • SureCN108678
    • 1,4-bis-(3,4-methylenedioxybenzyl)piperazine
    • 1,4-bis(benzo[d][1,3]dioxol-5-ylmethyl)piperazine
    • AB00077817-01
    • WAY-115372-A
    • YVSQILWSGSVLFA-UHFFFAOYSA-N
    • DTXSID20204008
    • 55436-41-4
    • SCHEMBL108678
    • NSC-87032
    • Piperazine, 1,4-bis(1,3-benzodioxol-5-ylmethyl)-
    • Q33664310
    • EU-0041346
    • NSC 87032
    • AKOS000554234
    • Oprea1_864125
    • Inchi: 1S/C20H22N2O4/c1-3-17-19(25-13-23-17)9-15(1)11-21-5-7-22(8-6-21)12-16-2-4-18-20(10-16)26-14-24-18/h1-4,9-10H,5-8,11-14H2
    • InChI Key: YVSQILWSGSVLFA-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)CN1CCN(CC2=CC=C3C(=C2)OCO3)CC1

Computed Properties

  • Exact Mass: 354.15806
  • Monoisotopic Mass: 354.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.4
  • LogP: 2.33760

Piperazine,1,4-bis(1,3-benzodioxol-5-ylmethyl)- Related Literature

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